Cas no 1707580-81-1 (Tert-Butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate)

• Product Name: Tert-Butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• CAS No: 1707580-81-1
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 4786611
• PubChem ID: 86277606
• Update Time: 2026-02-27

Tert-Butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• Tert-butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]Dec-2-ene-8-carboxylate
• AKOS027390953
• KS-8491
• 8-Boc-2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene
• DTXSID401117181
• tert-Butyl2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• 1,3,8-Triazaspiro[4.5]dec-1-ene-8-carboxylic acid, 2-cyclobutyl-4-oxo-, 1,1-dimethylethyl ester
• 1707580-81-1
• CS-0448218
• Tert-Butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate

• MDL： MFCD26097174
• Inchi： 1S/C16H25N3O3/c1-15(2,3)22-14(21)19-9-7-16(8-10-19)13(20)17-12(18-16)11-5-4-6-11/h11H,4-10H2,1-3H3,(H,17,18,20)
• InChI Key： MPNRYCVXHPTYTD-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(=O)OC(C)(C)C)CC2)N=C(C2CCC2)N1

Computed Properties

• Exact Mass: 307.18959167g/mol
• Monoisotopic Mass: 307.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71

Additional information on Tert-Butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate

Recent Advances in the Study of Tert-Butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate (CAS: 1707580-81-1)

The compound Tert-Butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate (CAS: 1707580-81-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This spirocyclic compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthetic pathways for Tert-Butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate, highlighting its role as a versatile building block in the construction of complex molecular architectures. Researchers have developed efficient and scalable methods for its preparation, often involving multi-step reactions that leverage modern catalytic techniques. These synthetic approaches have been optimized to achieve high yields and purity, which are critical for subsequent biological evaluations.

In addition to its synthetic utility, the biological activity of Tert-Butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate has been investigated in the context of drug discovery. Preliminary studies suggest that this compound exhibits promising activity against specific molecular targets, including enzymes and receptors implicated in various disease pathways. For instance, it has been evaluated as a potential inhibitor of protein kinases, which are key regulators of cellular processes and are often dysregulated in cancer and other diseases.

Further pharmacological studies have explored the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profiles. These investigations are essential for understanding its potential as a drug candidate. Early results indicate that Tert-Butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate possesses favorable drug-like properties, including reasonable solubility and stability, which are encouraging for further development.

The structural elucidation and characterization of Tert-Butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate have been facilitated by advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular conformation and electronic properties, which are crucial for rational drug design and optimization.

In conclusion, Tert-Butyl 2-cyclobutyl-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate (CAS: 1707580-81-1) represents a promising scaffold in medicinal chemistry, with potential applications in the development of new therapeutic agents. Ongoing research efforts are expected to further elucidate its biological mechanisms and expand its utility in drug discovery. The compound's unique structural features and demonstrated activity make it a valuable subject for future studies in the chemical biology and pharmaceutical sciences.